Cas no 349-83-7 (2-(3-(trifluoromethyl)phenylthio)acetic acid)

• Product Name: 2-(3-(trifluoromethyl)phenylthio)acetic acid
• CAS No: 349-83-7
• MF: C₉H₇F₃O₂S
• MW: 236.210891962051
• CID: 313232
• PubChem ID: 2801046
• Update Time: 2025-11-02

2-(3-(trifluoromethyl)phenylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

• [3-(Trifluoromethyl)phenylthio]acetic acid
• 2-(4-(Trifluoromethyl)Phenylthio)Acetic Acid
• ???(Trifluoromethyl)phenylüthioacetic acid
• 3-(TRIFLUOROMETHYL)PHENYLTHIO]ACETIC ACID
• Acetic acid,2-[[3-(trifluoromethyl)phenyl]thio]-
• (3-Trifluormethyl-phenylmercapto)-essigsaeure
• (3-trifluoromethyl-phenylsulfanyl)-acetic acid
• (3-trifluoromethylphenylthio)acetic acid
• [(4-(TRIFLUOROMETHYL)PHENYL)THIO]ACETIC ACID
• Trifluoromethylphenylthioaceticacid
• 2-(3-(trifluoromethyl)phenylthio)acetic acid

• Inchi： 1S/C9H7F3O2S/c10-9(11,12)6-2-1-3-7(4-6)15-5-8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： YBUZSRSMQIEFBR-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 236.01200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Color/Form: Not available
• Melting Point: 105-107°C
• Boiling Point: 105-107°C
• PSA: 62.60000
• LogP: 2.88210
• Solubility: Not available

2-(3-(trifluoromethyl)phenylthio)acetic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2-(3-(trifluoromethyl)phenylthio)acetic acid

Comprehensive Guide to 2-(3-(Trifluoromethyl)phenylthio)acetic Acid (CAS No. 349-83-7): Properties, Applications, and Market Insights

2-(3-(Trifluoromethyl)phenylthio)acetic acid (CAS No. 349-83-7) is a specialized organosulfur compound with a trifluoromethylphenyl group attached to a thioacetic acid moiety. This unique structure grants it distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industries frequently search for "2-(3-(trifluoromethyl)phenylthio)acetic acid uses" or "CAS 349-83-7 supplier," highlighting its growing relevance.

The compound's molecular formula is C₉H₇F₃O₂S, with a molecular weight of 236.21 g/mol. Its physicochemical properties, such as solubility in organic solvents and stability under controlled conditions, make it suitable for fine chemical synthesis. Recent trends in "fluorinated compounds in drug discovery" have increased interest in this molecule due to the trifluoromethyl group's role in enhancing bioavailability.

In pharmaceutical applications, 2-(3-(trifluoromethyl)phenylthio)acetic acid serves as a key intermediate for designing anti-inflammatory agents and enzyme inhibitors. Its thioether linkage and electron-withdrawing trifluoromethyl group contribute to targeted bioactivity. Queries like "349-83-7 in medicinal chemistry" reflect its niche in drug development pipelines.

The agrochemical sector leverages this compound for synthesizing herbicides and pesticide additives, capitalizing on its ability to modify plant metabolic pathways. With rising global demand for "sustainable crop protection chemicals," CAS 349-83-7 aligns with innovations in green chemistry.

Material science explores its utility in polymer modification and surface functionalization. The phenylthioacetic acid moiety can enhance thermal stability in specialty polymers, addressing searches for "high-performance materials with fluorinated additives."

Market analyses indicate steady growth for 2-(3-(trifluoromethyl)phenylthio)acetic acid, driven by R&D investments in fluorine chemistry. Suppliers often highlight "high-purity 349-83-7" to meet stringent industrial standards. Regulatory compliance, such as REACH and FDA guidelines, ensures safe handling without classification as hazardous.

Environmental considerations are critical, with studies focusing on biodegradation pathways of trifluoromethylated compounds. This addresses concerns like "eco-friendly fluorine chemistry"—a trending topic among green chemistry advocates.

In summary, 2-(3-(trifluoromethyl)phenylthio)acetic acid (CAS No. 349-83-7) is a versatile compound bridging pharmaceuticals, agriculture, and advanced materials. Its synthetic flexibility and fluorine-based efficacy position it as a focal point for future innovations.